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Compound of Interest

7-Hydrazinylisoquinoline
Compound Name:

hydrochloride
CAS No.: 2411640-14-5
Cat. No.: B2687921

Get Quote

\ J

This guide provides an in-depth technical overview of 7-Hydrazinylisoquinoline
hydrochloride, a heterocyclic compound of interest to researchers in medicinal chemistry and
drug development. Drawing upon established principles of organic synthesis and the known
bioactivity of related isoquinoline and hydrazine derivatives, this document serves as a
foundational resource for the synthesis, characterization, and potential applications of this
molecule.

Chemical Identity and Physicochemical Properties

7-Hydrazinylisoquinoline hydrochloride is the hydrochloride salt of 7-hydrazinylisoquinoline.
The salt form enhances the compound's stability and solubility in aqueous media, which is
advantageous for its use in biological assays and as a starting material in further chemical
synthesis.

Chemical Identifiers
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A clear identification of a chemical compound is paramount for research and regulatory

purposes. The following table summarizes the key identifiers for 7-Hydrazinylisoquinoline and

its hydrochloride salt.

7-Hydrazinylisoquinoline

Identifier 7-Hydrazinylisoquinoline .
hydrochloride
CAS Number 280120-98-1[1] 2411640-14-5[1]
Molecular Formula CoHoN3 CoH10CIN3
Molecular Weight 159.19 g/mol [1] 195.65 g/mol

C1=CC2=C(C=CINN)C=CN=  C1=CC2=C(C=C1NN)C=CN=

Canonical SMILES

Cc2 C2.Cl
InChlKey Not available Not available
Predicted Physicochemical Properties

While experimental data for 7-Hydrazinylisoquinoline hydrochloride is not readily available

in the literature, its physicochemical properties can be predicted based on its structure and

comparison with related compounds.

Property Predicted Value/lInformation
Appearance Expected to be a crystalline solid.
] ] Likely a high-melting solid, characteristic of
Melting Point i )
hydrochloride salts of organic bases.
N Expected to be soluble in water and polar
Solubility . .
organic solvents like methanol and DMSO.
The isoquinoline nitrogen is basic, and the
K hydrazine moiety has both acidic and basic
pKa

properties. The overall pKa will be influenced by

both functional groups.
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Synthesis and Purification

A plausible and efficient synthesis of 7-Hydrazinylisoquinoline hydrochloride can be
designed based on well-established organic transformations. The proposed synthetic route
starts from the commercially available 7-nitroisoquinoline and proceeds through the key
intermediate, 7-aminoisoquinoline.

Proposed Synthetic Pathway

The overall synthetic strategy involves a two-step process:
e Reduction of 7-nitroisoquinoline to 7-aminoisoquinoline.

» Diazotization of 7-aminoisoquinoline followed by reduction to yield 7-hydrazinylisoquinoline,
which is then converted to its hydrochloride salt.

Step 1: Reduction Step 2: Diazotization and Reduction

H2, Pd/C NaNO2, ag. HCI

7 Methanol o 05°C > » chioride —SNCI2:2H20, conc. HCI o -, » 7

hydrochloride
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Caption: Potential synthetic transformations and therapeutic applications.

Rationale for Biological Activity

» Kinase Inhibition: The isoquinoline nucleus is a common scaffold in many kinase inhibitors.
[2]The hydrazine group can serve as a hydrogen bond donor and acceptor, potentially
interacting with key residues in the ATP-binding pocket of kinases. The synthesis of
hydrazone derivatives from 7-hydrazinylisoquinoline could lead to potent and selective
kinase inhibitors for cancer therapy. [3][4][5]

« Antimicrobial and Antiviral Activity: Hydrazone derivatives of quinolines and isoquinolines
have shown promising antimicrobial and antiviral activities. [6][7]The mechanism of action
can vary, but often involves the chelation of metal ions essential for microbial enzymes or
interference with viral replication processes.

Safety and Handling

As with any chemical reagent, 7-Hydrazinylisoquinoline hydrochloride should be handled
with appropriate safety precautions in a well-ventilated laboratory fume hood.

Personal Protective Equipment (PPE): Wear safety goggles, gloves, and a lab coat.
 Inhalation: Avoid inhaling dust.

o Skin and Eye Contact: Avoid contact with skin and eyes. In case of contact, rinse
immediately with plenty of water.

o Storage: Store in a cool, dry, and well-ventilated area away from incompatible substances
such as strong oxidizing agents.

Conclusion

7-Hydrazinylisoquinoline hydrochloride represents a versatile and promising building block

for the development of novel bioactive compounds. Its synthesis from readily available starting

materials is feasible through established chemical methodologies. The presence of the reactive
hydrazine group on the privileged isoquinoline scaffold opens up numerous possibilities for the

synthesis of diverse chemical libraries for screening in various therapeutic areas, particularly in
the fields of oncology and infectious diseases. Further research into the synthesis,
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characterization, and biological evaluation of derivatives of 7-Hydrazinylisoquinoline
hydrochloride is warranted to fully explore its potential in drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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